Cas no 1858242-19-9 (2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile)

• Product Name: 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile
• CAS No: 1858242-19-9
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• MDL: MFCD27937105
• CID: 4709160
• Update Time: 2025-07-18

2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile

• MDL： MFCD27937105
• Inchi： 1S/C13H8F3NO/c1-8-10(7-17)6-12(18-8)9-2-4-11(5-3-9)13(14,15)16/h2-6H,1H3
• InChI Key： INAINUJWXYJDPC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(C#N)=C(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 36.9

Additional information on 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile

Introduction to 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile (CAS No. 1858242-19-9)

2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1858242-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of a nitrile group and a trifluoromethyl substituent on the aromatic ring enhances its potential as a building block for more complex molecules, making it a valuable intermediate in synthetic chemistry.

The structure of this compound features a furan core substituted with a methyl group at the 2-position and a phenyl ring at the 5-position, which is further functionalized with a 4-trifluoromethyl group. This specific arrangement imparts unique electronic and steric properties, influencing its reactivity and interactions with biological targets. The nitrile group at the 3-position introduces polarity and potential sites for further chemical modification, enabling the synthesis of more elaborate derivatives.

In recent years, there has been growing interest in furan-based compounds due to their applications in drug discovery and material science. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This makes 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating scaffolds that mimic natural products with known pharmacological effects. The furan ring, being part of many bioactive natural products, provides a scaffold that can be easily modified to explore new chemical space.

The nitrile group has also been exploited for its reactivity in transition-metal-catalyzed reactions, which are pivotal in modern synthetic organic chemistry. This functionality allows for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups into the molecule. Such transformations are crucial for generating libraries of compounds with tailored properties for drug discovery.

Recent advancements in computational chemistry have further highlighted the significance of 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, enhancing its potential as an inhibitor or modulator. The combination of computational predictions with experimental validation has accelerated the discovery process, leading to faster development cycles for new drugs.

In agrochemical research, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The trifluoromethyl group enhances the bioactivity of agrochemicals by improving their resistance to metabolic degradation and increasing their efficacy against pests. Additionally, the furan core is known to be present in several commercial agrochemicals, underscoring its importance in this field.

The synthesis of 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Recent publications have reported efficient synthetic routes that utilize catalytic processes and green chemistry principles to minimize waste and improve yields. These advances not only make the production of this compound more sustainable but also scalable for industrial applications.

The pharmaceutical industry has been particularly interested in exploring derivatives of this compound due to their potential therapeutic applications. Preclinical studies have indicated that certain modifications can lead to compounds with anti-inflammatory, antiviral, or anticancer properties. The ability to fine-tune the structure while maintaining key pharmacophoric elements makes 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile an attractive starting point for drug development.

Future research directions may focus on exploring new synthetic strategies to access further derivatives and understanding their mechanisms of action at a molecular level. Advances in analytical techniques such as NMR spectroscopy and mass spectrometry will continue to aid in characterizing these complex molecules accurately.

In conclusion, 2-Methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carbonitrile (CAS No. 1858242-19-9) represents a significant advancement in organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research progresses, this compound is expected to contribute further to the development of next-generation therapeutics and sustainable chemical processes.